![molecular formula C23H22F3N5OS B2587901 5-((3,4-Difluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol CAS No. 886914-61-0](/img/structure/B2587901.png)
5-((3,4-Difluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-((3,4-Difluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H22F3N5OS and its molecular weight is 473.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Research has shown that derivatives of 1,2,4-triazole, a class of compounds structurally related to the specified chemical, exhibit significant antimicrobial activities. A study by Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, evaluating their antimicrobial activities against various microorganisms, where some compounds demonstrated good to moderate activities (Bektaş et al., 2007). Additionally, Upadhayaya et al. (2004) synthesized optically active antifungal azoles, including derivatives structurally similar to the query compound, which showed significant antifungal activity against a variety of fungal cultures (Upadhayaya et al., 2004).
Synthesis of Novel Derivatives
The synthesis and evaluation of novel derivatives for potential therapeutic applications have been a significant area of research. For instance, Watanabe et al. (1992) prepared and tested derivatives for 5-HT2 and alpha 1 receptor antagonist activity, identifying compounds with potent 5-HT2 antagonist activity (Watanabe et al., 1992). Another study by Zhang et al. (2007) focused on the synthesis and structure-activity relationships (SAR) of triazolopyrimidines as anticancer agents, showcasing a unique mechanism of tubulin inhibition (Zhang et al., 2007).
Antitumor and Anticancer Research
The potential antitumor and anticancer activities of related compounds have also been explored. Xie et al. (2012) developed a series of s-triazolothiadiazines and pyrazolo s-triazoles derived from ciprofloxacin, evaluating their antitumor activity and showing significant growth inhibitory activity against various cell lines, highlighting a shift from antibacterial to antitumor activity (Xie et al., 2012).
Future Directions
Mechanism of Action
Target of Action
The primary target of the compound 5-((3,4-Difluorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is Aspergillus fumigatus . This compound has shown potent inhibition of Aspergillus fumigatus growth in in vitro assays .
Mode of Action
It is known to inhibit the growth of aspergillus fumigatus, suggesting it may interfere with essential biological processes of the fungus .
Biochemical Pathways
Given its antifungal activity, it is likely that it interferes with pathways essential for the growth and survival of aspergillus fumigatus .
Result of Action
The result of the action of this compound is the inhibition of Aspergillus fumigatus growth. This suggests that it has potent antifungal activity .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, in vitro assays provide a controlled environment for studying its antifungal activity . .
Properties
IUPAC Name |
5-[(3,4-difluorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F3N5OS/c1-2-19-27-23-31(28-19)22(32)21(33-23)20(14-7-8-15(24)17(26)13-14)30-11-9-29(10-12-30)18-6-4-3-5-16(18)25/h3-8,13,20,32H,2,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPBOTTKVBMYUCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)F)F)N4CCN(CC4)C5=CC=CC=C5F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F3N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.